Cas no 3931-64-4 (Butanethioic acid)

• Product Name: Butanethioic acid
• CAS No: 3931-64-4
• MF: C₈H₁₆O₂S₂
• MW: 208.341440200806
• CID: 1505117
• PubChem ID: 4713079
• Update Time: 2025-04-21

Butanethioic acid Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid
• thiolobutyric acid
• SCHEMBL37527
• butanethioic S-acid
• BUTANETHIOIC O-ACID
• 3931-64-4
• DTXSID00881270
• 3-methyl thiopropionic acid
• AKOS030227952
• butyryl thiamine
• 3-Methylmercaptopropionic Acid
• DGAODIKUWGRDBO-UHFFFAOYSA-N
• thiobutyric acid

• Inchi： 1S/2C4H8OS/c2*1-2-3-4(5)6/h2*2-3H2,1H3,(H,5,6)
• InChI Key： OCBFXMBJCKHHNY-UHFFFAOYSA-N
• SMILES： CCCC(=O)S.CCCC(=S)O

Computed Properties

• Exact Mass: 104.02964
• Monoisotopic Mass: 104.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids Carbothioic S-acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids